Cas no 1999-85-5 (alpha,alpha'-Dihydroxy-1,3-diisopropylbenzene)

• Product Name: alpha,alpha'-Dihydroxy-1,3-diisopropylbenzene
• CAS No: 1999-85-5
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD00059139
• CID: 182845
• Update Time: 2025-04-19

alpha,alpha'-Dihydroxy-1,3-diisopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol, a1,a1,a3,a3-tetramethyl-
• 2-[3-(2-hydroxypropan-2-yl)phenyl]propan-2-ol
• ALPHA,ALPHA'-DIHYDROXY-1,3-DIISOPROPYLBENZENE
• &alpha
• 1,3-bis(1',1'-dimethylhydroxymethyl)benzene
• 1,3-bis(1-hydroxy-1-methylethyl)benzene
• 1,3-bis(hydroxyisopropyl)benzene
• 1,3-Bis(α-hydroxyisopropyl)benzene
• 1,3-di-(2-hydroxy-2-propyl)benzene
• 2,2'-(1,3-phenylene)dipropan-2-ol
• 2,2'-(m-Phenylene)di-2-propanol
• diisopropylbenzene dicarbinol
• α,α,α',α'-Tetramethyl-1,3-benzenedimethanol
• Meta-diol
• α,α,α',α'-tetramethyl-1,3-benzene
• 2,2'-(m-Phenylene)bis(2-propanol)
• '-Dihydroxy-1,3-diisopropylbenzene
• 2,2'-(1,3-phenylene)bis(propan-2-ol)
• 1,3-BIS(ALPHA-HYDROXYISOPROPYL)BENZENE
• 1,3-Bis(1-methyl-1-hydroxyethyl)benzene
• 1,1'-(1,3-Phenylene)bis(1-methylethanol)
• G9PAL4YV6C
• UGPWRRVOLLMHSC-UHFFFAOYSA-N
• 1,3-Benzenedimethanol, .alpha.,.alpha.,.alpha.',.alpha.'-tetramethyl-
• .alpha.,.alpha.'-Dihydroxy-m-diisopropylbenzene
• alpha,alpha,alpha',alpha'-Tetramethyl-1,3-benzenedimethanol
• 1,3-Benzenedimethanol, .alpha.1,.alpha.1,.alpha.3,.alph
• alpha,alpha'-Dihydroxy-1,3-diisopropylbenzene

• MDL： MFCD00059139
• Inchi： 1S/C12H18O2/c1-11(2,13)9-6-5-7-10(8-9)12(3,4)14/h5-8,13-14H,1-4H3
• InChI Key： UGPWRRVOLLMHSC-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC=C(C=1)C(C)(C)O

Computed Properties

• Exact Mass: 194.13100
• Monoisotopic Mass: 194.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.051
• Melting Point: 138.0 to 142.0 deg-C
• Boiling Point: 295.6 °C at 760 mmHg
• Flash Point: 134.6 °C
• Refractive Index: 1.527
• PSA: 40.46000
• LogP: 2.14140
• Solubility: Not determined

alpha,alpha'-Dihydroxy-1,3-diisopropylbenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether